2-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide

• IUPAC Name: 2-chloro-N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H16ClN3O2S2/c1-20-11-12(10-18-20)15-7-6-13(23-15)8-9-19-24(21,22)16-5-3-2-4-14(16)17/h2-7,10-11,19H,8-9H2,1H3
• InChI Key: RPNLMKZZGNSFTG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC=C(S2)CCNS(=O)(=O)C3=CC=CC=C3Cl
• Molecular Formula: C16H16ClN3O2S2
• Molecular Weight: 381.9 g/mol

Description

The compound “2-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide” belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. In the case of benzenesulfonamides, they can undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various experimental methods. For example, the crystalline structure of a similar compound, 2-chlorobenzenesulfonamide, has been determined.

Mechanism of Action

Target of Action

A structurally similar compound has shown significant activity on the kinasep70S6Kβ . This kinase plays a crucial role in the regulation of cell growth and proliferation.

Mode of Action

It’s known that the compound undergoes a reaction to giveN-azolylsulfonation products . These products are isolated as pure compounds and characterized by elemental analysis and LC/MS .

Result of Action

A structurally similar compound has shown significant inhibitory activity on the kinase p70s6kβ .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the solvent used to dissolve the compound can affect its existence . A molecular simulation study of a related compound showed a desirable fitting pattern in the LmPTR1 pocket (active site), characterized by lower binding free energy . This suggests that the compound’s action can be influenced by its interaction with the active site of its target protein.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. While the exact safety and hazards for this compound are not known, similar compounds have shown inhibitory effects against certain organisms.

Future Directions

The future directions in the study of this compound could involve further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential applications in medicine or other fields could be explored.